Cas no 2031260-50-9 (2-(difluoromethyl)-2,6-dimethylmorpholine)

2-(Difluoromethyl)-2,6-dimethylmorpholine is a fluorinated morpholine derivative with notable applications in agrochemical and pharmaceutical research. Its difluoromethyl group enhances metabolic stability and bioavailability, making it a valuable intermediate in the synthesis of biologically active compounds. The compound's rigid morpholine backbone contributes to structural diversity in drug design, while the dimethyl substitution improves lipophilicity. In agrochemical formulations, it serves as a key building block for developing crop protection agents with improved efficacy and environmental profiles. The presence of fluorine atoms further enhances binding affinity and resistance to degradation. This compound is particularly useful in precision chemistry due to its balanced reactivity and selectivity.
2-(difluoromethyl)-2,6-dimethylmorpholine structure
2031260-50-9 structure
Product Name:2-(difluoromethyl)-2,6-dimethylmorpholine
CAS No:2031260-50-9
MF:C7H13F2NO
MW:165.181029081345
MDL:MFCD30345237
CID:4633997
PubChem ID:131631927
Update Time:2025-11-06

2-(difluoromethyl)-2,6-dimethylmorpholine Chemical and Physical Properties

Names and Identifiers

    • Morpholine, 2-(difluoromethyl)-2,6-dimethyl-
    • 2-(difluoromethyl)-2,6-dimethylmorpholine
    • MDL: MFCD30345237
    • Inchi: 1S/C7H13F2NO/c1-5-3-10-4-7(2,11-5)6(8)9/h5-6,10H,3-4H2,1-2H3
    • InChI Key: FMBDLFMQDZFLHC-UHFFFAOYSA-N
    • SMILES: N1CC(C)OC(C(F)F)(C)C1

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Additional information on 2-(difluoromethyl)-2,6-dimethylmorpholine

Comprehensive Overview of 2-(Difluoromethyl)-2,6-dimethylmorpholine (CAS No. 2031260-50-9): Properties, Applications, and Industry Insights

The compound 2-(difluoromethyl)-2,6-dimethylmorpholine (CAS No. 2031260-50-9) is a fluorinated morpholine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. With the increasing demand for fluorinated organic compounds in drug discovery and crop protection, this molecule stands out for its potential as a bioactive intermediate. Its molecular formula, C7H13F2NO, combines the stability of a morpholine ring with the electronegativity of fluorine atoms, making it a versatile candidate for structure-activity relationship (SAR) studies.

Recent trends in green chemistry and sustainable synthesis have driven researchers to explore eco-friendly routes for producing fluorinated compounds like 2-(difluoromethyl)-2,6-dimethylmorpholine. Questions such as "How to optimize the yield of fluorinated morpholines?" or "What are the applications of difluoromethyl groups in medicinal chemistry?" frequently appear in scientific forums, reflecting the compound's relevance. The incorporation of fluorine atoms enhances metabolic stability and bioavailability, aligning with the pharmaceutical industry's focus on drug-likeness optimization.

From a synthetic perspective, 2031260-50-9 serves as a key building block for heterocyclic chemistry. Its morpholine core is widely utilized in designing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, addressing hot topics like "next-generation targeted therapies." Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are critical for characterizing this compound, ensuring purity for high-value applications.

In agrochemicals, the difluoromethyl moiety of 2-(difluoromethyl)-2,6-dimethylmorpholine contributes to the development of novel fungicides with improved environmental profiles. Searches for "low-toxicity crop protection agents" highlight the industry's shift toward safer alternatives. Regulatory agencies increasingly favor compounds with reduced ecological footprints, positioning this molecule as a candidate for green agrochemical formulations.

The commercial availability of CAS No. 2031260-50-9 through specialized chemical suppliers underscores its industrial importance. However, challenges such as scale-up synthesis and cost-effective fluorination methods remain active research areas. Discussions on platforms like LinkedIn and ResearchGate often center on "fluorine's role in enhancing pesticide efficacy", further validating the compound's interdisciplinary appeal.

Future directions for 2-(difluoromethyl)-2,6-dimethylmorpholine may include explorations in material science, where fluorinated morpholines could contribute to liquid crystal or polymeric matrix designs. As AI-driven molecular property prediction tools advance, computational studies of this compound's electronic effects and solubility parameters will likely accelerate its adoption across sectors.

In summary, 2031260-50-9 exemplifies the convergence of fluorine chemistry and heterocyclic innovation. Its dual utility in life sciences and materials engineering makes it a compelling subject for researchers addressing global challenges in health and sustainability. With rigorous safety protocols and continued methodological advancements, this compound is poised to play a pivotal role in next-generation scientific breakthroughs.

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